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Compound of Interest

Compound Name: 3,6-Octanedione

Cat. No.: B030559

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazard information for
3,6-Octanedione (CAS No. 2955-65-9), compiled from publicly available Safety Data Sheets
(SDS) and chemical property databases. It is intended to support risk assessment and safe
handling practices in a laboratory and research environment.

Chemical Identification

3,6-Octanedione is a diketone used in various chemical syntheses, including the enzymatic
stereoselective reduction to form chiral diols[1][2]. Its fundamental identifiers are crucial for
accurate tracking and documentation in research and development.

Identifier Value Source

CAS Number 2955-65-9 [12][3][41[5]16]1[7]
Molecular Formula CsH1402 [L][3][41[5]
Molecular Weight 142.20 g/mol [21[31[4][5]

IUPAC Name octane-3,6-dione [5]

Synonyms 3,6-Octandione [1][5]
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Hazard Identification and GHS Classification

3,6-Octanedione is classified as a hazardous substance. The primary hazards identified are
related to human health effects upon exposure. The Globally Harmonized System (GHS)
classification provides a universal framework for understanding these hazards.

Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Not Classified H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. . H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation

Data derived from GHS statements for similar ketones and general chemical supplier
information, as specific toxicity studies for 3,6-octanedione are not widely published. The GHS
Pictogram is the Exclamation Mark (GHS07).[5]

The following diagram illustrates the logical workflow from hazard identification to the
appropriate response actions as stipulated by GHS guidelines.
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Hazard Identification (GHS)

|H335: y nu\mwui |I-B15: i ! |H319:" ! |H302: Harmful if swallowed
‘ Precatonaiy Statements (Preventon) /
| P261: Avoid breathing vapors/spray | | P280: Wear protective glovesleye pmlecuonl_ Exposure Occurs
gonse Actons (First Ald)
|pz7| Use only outdoors or in a well-ventilated arezl air. [l IF ON SKIN: Wash with plenty of water. [l IF IN EES: Rinse cautiously with water for several minutes. [l IF SWALLOWED: Call a POISON CENTER/doctor

Handling 3,6-Octanedione
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Octanedione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030559#3-6-octanedione-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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